Cas no 594860-43-2 (1-2,3-O-Isopropylidene-β-D-ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester)

• Product Name: 1-2,3-O-Isopropylidene-β-D-ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester
• CAS No: 594860-43-2
• MF: C₁₂H₁₇N₃O₆
• MW: 299.279883146286
• CID: 1062327
• PubChem ID: 12151803
• Update Time: 2025-04-20

1-2,3-O-Isopropylidene-β-D-ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-[2,3-O-Isopropylidene-β-D-ribofuranosyl]-1,2,4-triazole-3-carboxylic Acid Methyl Ester
• 1-[2,3-O-ISOPROPYLIDENE-Β-D-RIBOFURANOSYL]-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID METHYL ESTER,COLOURLESS SOLID
• A-D-ribofuranosyl]-1,2,4-triazole-3-carboxylic Acid Methyl Ester
• 1-[2,3-O-Isopropylidene-
• SCHEMBL6554011
• 1-[2,3-O-(1-Methylethylidene)-beta-D-ribofuranosyl]-1H-1,2,4-triazole-3-carboxylic Acid Methyl Ester
• 594860-43-2
• 1-[2,3-O-ISOPROPYLIDENE-BETA-D-RIBOFURANOSYL]-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID METHYL ESTER
• DTXSID40478648
• Methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate
• 1-2,3-O-Isopropylidene-β-D-ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester

• Inchi： 1S/C12H17N3O6/c1-12(2)20-7-6(4-16)19-10(8(7)21-12)15-5-13-9(14-15)11(17)18-3/h5-8,10,16H,4H2,1-3H3/t6-,7-,8-,10-/m1/s1
• InChI Key： YXQWAPJMSPHWBK-FDDDBJFASA-N
• SMILES： O1C(C)(C)O[C@H]2[C@H](N3C=NC(C(=O)OC)=N3)O[C@H](CO)[C@@H]12

Computed Properties

• Exact Mass: 299.11173527g/mol
• Monoisotopic Mass: 299.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Triazole ribonucleosides and ribonucleotides